molecular formula C12H9FN2O2 B8350119 2-(2'-Fluoro-2,4'-bipyridin-5-yl)acetic acid

2-(2'-Fluoro-2,4'-bipyridin-5-yl)acetic acid

Cat. No.: B8350119
M. Wt: 232.21 g/mol
InChI Key: MCYMPPDOSKWNIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2'-Fluoro-2,4'-bipyridin-5-yl)acetic acid is a useful research compound. Its molecular formula is C12H9FN2O2 and its molecular weight is 232.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9FN2O2

Molecular Weight

232.21 g/mol

IUPAC Name

2-[6-(2-fluoropyridin-4-yl)pyridin-3-yl]acetic acid

InChI

InChI=1S/C12H9FN2O2/c13-11-6-9(3-4-14-11)10-2-1-8(7-15-10)5-12(16)17/h1-4,6-7H,5H2,(H,16,17)

InChI Key

MCYMPPDOSKWNIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CC(=O)O)C2=CC(=NC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-(2′-fluoro-2,4′-bipyridin-5-yl)acetate 208-2 (93 mg, 0.36 mmol) and NaOH (57 mg, 1.43 mmol) in THF (0.5 mL) and water (0.5 mL) was stirred at 65° C. for 3 hours. After cooled down to room temperature, the mixture was treated with 3N HCl aqueous solution to adjust the pH around 3, and then stirred for 15 minutes. The resulting solution was evaporated to dryness and the remaining solid was extracted with 20% methanol in ethyl acetate. The organic portion was concentrated to give 2-(2′-fluoro-2,4′-bipyridin-5-yl)acetic acid 208-3 as pale white solid. MS m/z 233.1 (M+1).
Name
ethyl 2-(2′-fluoro-2,4′-bipyridin-5-yl)acetate
Quantity
93 mg
Type
reactant
Reaction Step One
Name
Quantity
57 mg
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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